Cas no 851131-14-1 (N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-14-1
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 6098470
• PubChem ID: 4425171
• Update Time: 2025-11-01

N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-1,3-benzodioxol-5-yl-2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-
• HMS1901H18
• ZINC03852585
• NCGC00135646-02
• NCGC00135646-01
• CHEMBL1532169
• N-(2H-1,3-benzodioxol-5-yl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 851131-14-1
• AKOS002052539
• N-(1,3-benzodioxol-5-yl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• AB01284451-01
• F0599-0077
• G856-1623

• Inchi： 1S/C19H17N3O3S/c1-13-3-2-4-15(9-13)22-8-7-20-19(22)26-11-18(23)21-14-5-6-16-17(10-14)25-12-24-16/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key： LVLSGXSMYKZRRK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851131-14-1)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851131-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzodioxol and imidazole moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following research brief synthesizes the latest findings on this compound, providing insights into its biological activity, synthetic pathways, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity to various biological targets, suggesting potential applications in the treatment of inflammatory and neurological disorders.

Pharmacological evaluations have revealed that this compound exhibits notable activity as a modulator of specific enzyme pathways. In vitro assays demonstrated its inhibitory effects on key enzymes involved in inflammatory responses, positioning it as a promising candidate for further development. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, with good bioavailability and minimal toxicity, underscoring its potential for therapeutic use.

The mechanistic studies of N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide have provided deeper insights into its interaction with cellular targets. Molecular docking simulations have identified potential binding sites on enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammation and cognitive function. These findings suggest a dual mechanism of action, which could explain the compound's broad-spectrum activity observed in preclinical models.

Despite these promising results, challenges remain in the development of this compound for clinical applications. Issues such as metabolic stability and formulation optimization need to be addressed to enhance its therapeutic efficacy. Ongoing research is exploring derivative synthesis and prodrug strategies to overcome these limitations, with the aim of advancing this compound into the next stages of drug development.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851131-14-1) represents a compelling area of research in medicinal chemistry. Its unique structural features and promising pharmacological profile make it a valuable candidate for further investigation. Continued efforts in synthetic optimization and mechanistic studies will be crucial in unlocking its full therapeutic potential, paving the way for future clinical trials and applications.